Cas no 1095010-49-3 (Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate)
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
- Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate
- 1-O-benzyl 3-O-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
- QDHWQJOSWSDMQA-UHFFFAOYSA-N
- 6649AJ
- TRA0074150
- SY004068
- AX8174015
- AB1000029
- Ethyl1-Cbz-5-Hydroxypiperidine-3-carboxylate
- O1-benzyl O3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
- AC-7126
- AS-31561
- DB-012732
- CS-0441087
- MFCD11656772
- 1095010-49-3
- AKOS015904037
- SCHEMBL14636622
- DTXSID90693905
- VTB01049
- A895019
- Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate
-
- MDL: MFCD11656772
- Inchi: 1S/C16H21NO5/c1-2-21-15(19)13-8-14(18)10-17(9-13)16(20)22-11-12-6-4-3-5-7-12/h3-7,13-14,18H,2,8-11H2,1H3
- InChI Key: QDHWQJOSWSDMQA-UHFFFAOYSA-N
- SMILES: OC1CN(C(=O)OCC2C=CC=CC=2)CC(C(=O)OCC)C1
Computed Properties
- Exact Mass: 307.14200
- Monoisotopic Mass: 307.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1
- XLogP3: 1.4
Experimental Properties
- PSA: 76.07000
- LogP: 1.50700
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM179028-5g |
1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
1095010-49-3 | 95% | 5g |
$311 | 2021-08-05 | |
| TRC | E925978-100mg |
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | 100mg |
$ 98.00 | 2023-04-15 | ||
| TRC | E925978-250mg |
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | 250mg |
$ 201.00 | 2023-04-15 | ||
| TRC | E925978-500mg |
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | 500mg |
$ 316.00 | 2023-04-15 | ||
| TRC | E925978-1g |
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | 1g |
$ 437.00 | 2023-04-15 | ||
| Chemenu | CM179028-250mg |
1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
1095010-49-3 | 95% | 250mg |
$77 | 2023-01-20 | |
| Chemenu | CM179028-1g |
1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
1095010-49-3 | 95% | 1g |
$175 | 2023-01-20 | |
| Chemenu | CM179028-5g |
1-Benzyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate |
1095010-49-3 | 95% | 5g |
$494 | 2023-01-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY004068-0.25g |
Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | >95% | 0.25g |
¥465.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY004068-1g |
Ethyl 1-Cbz-5-Hydroxypiperidine-3-carboxylate |
1095010-49-3 | >95% | 1g |
¥1161.29 | 2024-07-09 |
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate: A Comprehensive Overview
Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate, with the CAS number 1095010-49-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, and its structure incorporates a hydroxyl group at the 5-position and a carboxylic acid ester group at the 3-position. The cbz (carbobenzyloxy) protecting group further modifies the molecule, making it a valuable intermediate in various synthetic processes.
The cbz group, derived from benzoic acid, is commonly used as a protecting group for amines in organic synthesis. In Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate, this group plays a crucial role in stabilizing the amine during reaction sequences. The presence of the hydroxyl group at the 5-position introduces additional complexity to the molecule, enabling it to participate in various functional group transformations and reactions such as nucleophilic substitutions, oxidations, and reductions.
Recent studies have highlighted the potential of Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing complex ring systems and heterocycles, which are often found in natural products and pharmaceutical agents. The versatility of this compound lies in its ability to undergo multiple transformations while maintaining structural integrity.
One notable application of Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate is in the preparation of β-lactam antibiotics. The hydroxypiperidine framework serves as an essential building block for constructing these antibiotics, which are critical for treating bacterial infections. Furthermore, the ester functionality at the 3-position facilitates controlled release mechanisms in drug delivery systems, enhancing therapeutic efficacy.
From a synthetic perspective, Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate can be synthesized via several routes. One common method involves the alkylation of piperidine derivatives followed by selective oxidation to introduce the hydroxyl group. The introduction of the cbz protecting group typically occurs under mild conditions to prevent side reactions. This compound can also be derived from amino acids through peptide coupling reactions or other bio-inspired synthetic strategies.
Recent advancements in asymmetric synthesis have enabled enantioselective access to Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate. By employing chiral catalysts or auxiliaries, researchers have achieved high enantiomeric excess (ee) levels, which are crucial for drug development programs requiring enantioselective compounds.
In terms of physical properties, Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate exhibits a melting point range suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Its solubility characteristics make it amenable to both solution-phase and solid-phase synthesis methodologies.
The biological evaluation of Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate has revealed interesting pharmacokinetic profiles. Studies indicate that this compound demonstrates moderate absorption rates when administered orally, with reasonable bioavailability observed in preclinical models.
Looking ahead, Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate holds promise as a versatile building block for constructing advanced molecular architectures with potential therapeutic applications. Its unique combination of functional groups positions it as an invaluable tool in modern organic synthesis.
1095010-49-3 (Ethyl 1-cbz-5-Hydroxypiperidine-3-carboxylate) Related Products
- 301180-04-1(1-O-benzyl 3-O-tert-butyl piperidine-1,3-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)